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Compound of Interest

Compound Name: Ramiprilat-d5

Cat. No.: B12284098 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial sourcing

and potential applications of Ramiprilat-d5, a deuterated internal standard crucial for

pharmacokinetic and metabolic studies of Ramipril. This document outlines key technical data

from various commercial suppliers, details relevant experimental protocols, and illustrates the

biochemical pathway of its parent drug.

Commercial Suppliers of Ramiprilat-d5
The selection of a suitable commercial supplier for a stable isotope-labeled standard like

Ramiprilat-d5 is a critical step in ensuring the accuracy and reproducibility of research

findings. Key parameters for consideration include chemical purity, isotopic enrichment, and the

availability of comprehensive analytical documentation. Below is a summary of publicly

available information from various suppliers. Researchers are strongly encouraged to request a

certificate of analysis (CoA) for lot-specific data prior to purchase.
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Supplier
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity
Isotopic
Enrichme
nt

Notes

Simson

Pharma

Limited

1356837-

92-7

C₂₁H₂₃D₅N

₂O₅
393.49

>90%

(Chromato

graphic

Purity)

Not

specified

Certificate

of Analysis

is available

upon

request.

Santa Cruz

Biotechnol

ogy

1356837-

92-7

C₂₁H₂₃D₅N

₂O₅
393.49

Not

specified

Not

specified

Labeled as

a mixture

of

diastereom

ers. For

research

use only.

Pharmaffili

ates

1356837-

92-7

C₂₁H₂₃D₅N

₂O₅
393.49

Not

specified

Not

specified

LGC

Standards

1356837-

92-7

C₂₁H₂₃D₅N

₂O₅
393.49

Not

specified

Not

specified

Available

as a neat

product.

Cleanchem
1356837-

92-7

C₂₁H₂₃D₅N

₂O₅
393.5

>90%

(Chromato

graphic

Purity)

Not

specified

Certificate

of Analysis

available.

MedchemE

xpress

2021255-

43-4

Not

specified

Not

specified

Not

specified

Not

specified

States

Ramiprilat-

d₅ is

deuterium

labeled

Ramiprilat.
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Cayman

Chemical

1132661-

86-9 (for

Ramipril-

d5)

C₂₃H₂₇D₅N

₂O₅
421.5

≥99%

deuterated

forms (d₁-

d₅)

Not

specified

Ramipril-d5

is the

prodrug of

Ramiprilat-

d5.

Mechanism of Action: The Renin-Angiotensin-
Aldosterone System (RAAS)
Ramiprilat, the active metabolite of the prodrug Ramipril, is a potent inhibitor of the

Angiotensin-Converting Enzyme (ACE). ACE plays a crucial role in the Renin-Angiotensin-

Aldosterone System (RAAS), a hormonal cascade that regulates blood pressure and fluid

balance. Ramiprilat's inhibitory action prevents the conversion of angiotensin I to the potent

vasoconstrictor angiotensin II. This leads to vasodilation and a reduction in aldosterone

secretion, contributing to a decrease in blood pressure.
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Mechanism of Action of Ramiprilat within the RAAS Pathway.
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Experimental Protocols
Ramiprilat-d5 is primarily used as an internal standard in bioanalytical methods, such as liquid

chromatography-tandem mass spectrometry (LC-MS/MS), for the quantification of Ramipril

To cite this document: BenchChem. [A Technical Guide to Ramiprilat-d5 for Research
Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12284098#commercial-suppliers-of-ramiprilat-d5-for-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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